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Compound of Interest

Compound Name:
1,3-Benzodioxole-5-sulfonyl

chloride

Cat. No.: B056689 Get Quote

Essential Safety and Handling Guide for 1,3-
Benzodioxole-5-sulfonyl chloride
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,3-Benzodioxole-5-sulfonyl
chloride (CAS No. 115010-10-1). Adherence to these procedures is essential for ensuring

laboratory safety.

Chemical Safety Overview

1,3-Benzodioxole-5-sulfonyl chloride is classified as a corrosive solid that causes severe

skin burns and eye damage.[1] It may also cause respiratory irritation.[1] Ingestion can lead to

severe swelling and damage to delicate tissues, with a risk of perforation.[1]
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Hazard Classification Description

Skin Corrosion/Irritation
Category 1B: Causes severe skin burns and eye

damage.[1]

Serious Eye Damage/Irritation Category 1: Causes serious eye damage.[1]

Specific target organ toxicity Category 3: May cause respiratory irritation.[1]

Acute Toxicity (Oral) Category 4: Harmful if swallowed.

Aquatic Hazard (Short-term) Category 3: Harmful to aquatic life.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling 1,3-Benzodioxole-5-
sulfonyl chloride.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield (8-inch minimum).

[2]

To protect against splashes

and dust that can cause

severe eye damage.[1]

Skin Protection

Impervious gloves (e.g., nitrile

rubber) and a complete suit

protecting against chemicals.

[2][3]

To prevent skin contact which

can cause severe burns.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation is experienced.[1]

Use in a well-ventilated area or

under a chemical fume hood.

[1][4]

To prevent inhalation of dust or

vapors which can cause

respiratory irritation.[1]
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A systematic approach to handling and disposal is crucial for minimizing risks.

Experimental Workflow
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Experimental Workflow for 1,3-Benzodioxole-5-sulfonyl chloride

Preparation

Handling

Post-Experiment

Disposal

Don Appropriate PPE

Set up in Chemical Fume Hood

Weigh Chemical

Perform Reaction

Decontaminate Glassware

Segregate Waste

Doff PPE Solid Waste in Labeled Container Liquid Waste in Labeled Container

Request Waste Pickup
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Emergency Response Protocol

Skin Contact Eye Contact Inhalation Ingestion

Exposure Event

Immediately remove contaminated clothing Rinse cautiously with water for several minutes Move victim to fresh air Rinse mouth

Rinse skin with water/shower for at least 15 minutes

Seek immediate medical attention

Remove contact lenses, if present and easy to do

Seek immediate medical attention

Keep at rest in a comfortable breathing position

Seek immediate medical attention

DO NOT induce vomiting

Seek immediate medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. cdhfinechemical.com [cdhfinechemical.com]

3. media.napaonline.com [media.napaonline.com]

4. aksci.com [aksci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1,3-
Benzodioxole-5-sulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056689#personal-protective-equipment-for-handling-
1-3-benzodioxole-5-sulfonyl-chloride]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b056689?utm_src=pdf-body-img
https://www.benchchem.com/product/b056689?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAH5475506&productDescription=13-BENZODIOXOLE-5-SULFONYL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1904354835_BenzeneSulphonylChloride-CASNO-98-09-9-MSDS.pdf
https://media.napaonline.com/is/content/GenuinePartsCompany/914344pdf
https://aksci.com/sds/9189BB_SDS.pdf
https://www.benchchem.com/product/b056689#personal-protective-equipment-for-handling-1-3-benzodioxole-5-sulfonyl-chloride
https://www.benchchem.com/product/b056689#personal-protective-equipment-for-handling-1-3-benzodioxole-5-sulfonyl-chloride
https://www.benchchem.com/product/b056689#personal-protective-equipment-for-handling-1-3-benzodioxole-5-sulfonyl-chloride
https://www.benchchem.com/product/b056689#personal-protective-equipment-for-handling-1-3-benzodioxole-5-sulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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